Cas no 119309-02-3 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-)

• Product Name: 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-
• CAS No: 119309-02-3
• MF: C₂₀H₁₆O₅
• MW: 336.338046073914
• CID: 161827
• PubChem ID: 14162621
• Update Time: 2025-07-09

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-
• Atalantoflavone
• 5-(2-Aminoethyl)-2-hydroxyphenyl benzoate
• Limonianin
• 5-Hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-4H,8H-benzo[1,2-b:3,4-b']dipyran-4-one
• [ "" ]
• F93998
• CHEMBL465808
• 5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethylpyrano[2,3-h]chromen-4-one
• 5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-pyrano[2,3-h]chromen-4-one
• DTXSID701316885
• HY-N2906
• 2-(4-hydroxyphenyl)-8,8-dimethyl-5-oxidanyl-pyrano(2,3-h)chromen-4-one
• starbld0000825
• 5,4'-Dihydroxy-7,8-(2,2-dimethylpyrano)flavone
• LMPK12110420
• X9PW4WPE82
• FS-9509
• CHEBI:175275
• CS-0023501
• 5-Hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-4H,8H-benzo[1,2-b:3,4-b']dipyran-4-one, 9CI
• AKOS040761385
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-
• 119309-02-3
• 5-Hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-4H,8H-benzo(1,2-b:3,4-b')dipyran-4-one, 9ci
• 5-HYDROXY-2-(4-HYDROXYPHENYL)-8,8-DIMETHYL-4H,8H-PYRANO[2,3-F]CHROMEN-4-ONE
• 5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethylpyrano(2,3-h)chromen-4-one

• Inchi： 1S/C20H16O5/c1-20(2)8-7-13-17(25-20)10-15(23)18-14(22)9-16(24-19(13)18)11-3-5-12(21)6-4-11/h3-10,21,23H,1-2H3
• InChI Key： YEUHAZULDUVZLA-UHFFFAOYSA-N
• SMILES： O1C2C=C(C3C(C=C(C4C=CC(=CC=4)O)OC=3C=2C=CC1(C)C)=O)O

Computed Properties

• Exact Mass: 336.10000
• Monoisotopic Mass: 336.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 584.1±50.0 °C at 760 mmHg
• Flash Point: 214.6±23.6 °C
• PSA: 79.90000
• LogP: 4.05540
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-

Exploring the Potential of 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl- (CAS No. 119309-02-3) in Modern Research

The compound 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl- (CAS No. 119309-02-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This benzopyran derivative is characterized by its hydroxyphenyl and dimethyl substituents, which contribute to its distinct chemical behavior. Researchers are particularly interested in its bioactive potential, as preliminary studies suggest it may exhibit antioxidant and anti-inflammatory properties, making it a promising candidate for further investigation.

In the context of current scientific trends, the demand for natural-derived compounds and synthetic analogs with therapeutic potential has surged. 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl- aligns with this trend, as its structure shares similarities with flavonoids and other polyphenols known for their health benefits. This has led to increased searches for terms like "benzopyran health benefits" and "hydroxyphenyl compounds in medicine," reflecting growing public and academic interest.

The compound's molecular stability and solubility are also key areas of research. Scientists are exploring its potential in drug delivery systems and cosmetic formulations, where its hydroxy groups could enhance compatibility with biological systems. Additionally, its photochemical properties have sparked interest in applications such as UV protection and sustainable material development, addressing contemporary concerns about environmental impact and skin health.

From a synthetic chemistry perspective, the CAS No. 119309-02-3 compound offers a fascinating case study in heterocyclic chemistry. Its fused ring system and substituent effects provide insights into structure-activity relationships, a hot topic in medicinal chemistry and pharmacology. This has led to discussions about "designing bioactive benzopyrans" and "optimizing hydroxyphenyl derivatives" in academic circles and industry forums.

As research progresses, the compound's potential in nutraceuticals and functional foods is also being evaluated. With consumers increasingly seeking science-backed ingredients, 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl- could emerge as a valuable addition to this market. Its alignment with trends like "plant-based bioactive compounds" and "sustainable chemistry" further enhances its relevance in today's research landscape.

In conclusion, 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl- (CAS No. 119309-02-3) represents a compelling subject for interdisciplinary research. Its unique structure and potential applications span pharmaceuticals, cosmetics, and material science, making it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this benzopyran derivative may well become a cornerstone in the development of innovative, health-promoting solutions.